Cas no 24027-84-7 (Benzo[a]pyren-5-ol)

• Product Name: Benzo[a]pyren-5-ol
• CAS No: 24027-84-7
• MF: C₂₀H₁₂O
• MW: 268.308685302734
• CID: 270428
• PubChem ID: 32191
• Update Time: 2025-04-19

Benzo[a]pyren-5-ol Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyren-5-ol
• 5-Hydroxy benzo[a]pyrene
• 5-Hydroxybenz(a)pyrene
• 5-Hydroxybenzo(a)pyrene
• 5-Hydroxy-benzo[a]pyren
• 5-hydroxy-benzo[a]pyrene
• 5-Hydroxy-benzo[def]chrysen
• 5-Hydroxy-benzo< a> pyren
• BENZO(a)PYREN-5-OL
• Benzo(a)pyrene, 5-hydroxy-
• Benzo[a]pyrenol-(5)
• benzo[def]chrysen-5-ol
• benzo[pqr]tetraphen-5-ol
• BRN 1982202
• UNII-CF64SCV84C
• BIDD:ER0427
• Q27116082
• CHEBI:34456
• 24027-84-7
• 5-Hydroxybenzo[a]pyrene
• CHEMBL1908023
• DTXSID10178769
• HYDROXYBENZO(A)PYRENE, 5-
• CF64SCV84C
• SCHEMBL7996318

• Inchi： 1S/C20H12O/c21-18-11-14-6-3-5-12-8-9-16-15-7-2-1-4-13(15)10-17(18)20(16)19(12)14/h1-11,21H
• InChI Key： ZQOKZAPJXRMEJW-UHFFFAOYSA-N
• SMILES： OC1=CC2=CC=CC3=CC=C4C5C=CC=CC=5C=C1C4=C23

Computed Properties

• Exact Mass: 268.08886
• Monoisotopic Mass: 268.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.9
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.0921 (rough estimate)
• Melting Point: 195.5°C (rough estimate)
• Boiling Point: 371.47°C (rough estimate)
• Flash Point: 252.9°C
• Refractive Index: 1.6220 (estimate)
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes